Cas no 99989-32-9 (Benzoic acid,4-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-)

• Product Name: Benzoic acid,4-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
• CAS No: 99989-32-9
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 797471
• PubChem ID: 135451377
• Update Time: 2025-04-19

Benzoic acid,4-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
• 4-(4-HYDROXY-6-METHYL-PYRIMIDIN-2-YLAMINO)-BENZOIC ACID
• 4-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)amino]benzoic acid
• MFCD00559588
• 4-(4-Methyl-6-oxo-1,6-dihydro-pyrimidin-2-yl amino)-benzoic acid
• 4-((4-Hydroxy-6-methylpyrimidin-2-yl)amino)benzoicacid
• 4-((4-Hydroxy-6-methylpyrimidin-2-yl)amino)benzoic acid
• E71593
• SR-01000368307
• AKOS001904110
• SR-01000368307-1
• 4-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)amino]benzoic acid
• WS-02025
• 99989-32-9
• 4-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)amino]benzoicacid
• BB 0247153
• DIETHYLN-BUTANEPHOSPHONATE
• AKOS005640647
• DTXSID20360653
• 4-[(4-METHYL-6-OXO-1H-PYRIMIDIN-2-YL)AMINO]BENZOIC ACID
• HMS3458H14

• Inchi： 1S/C12H11N3O3/c1-7-6-10(16)15-12(13-7)14-9-4-2-8(3-5-9)11(17)18/h2-6H,1H3,(H,17,18)(H2,13,14,15,16)
• InChI Key： MOXOHCNEDWVSIE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.8Ų